2-(4-isopropylphenoxy)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide

• IUPAC Name: N-[(1-phenylpyrrolidin-2-yl)methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C22H28N2O2/c1-17(2)18-10-12-21(13-11-18)26-16-22(25)23-15-20-9-6-14-24(20)19-7-4-3-5-8-19/h3-5,7-8,10-13,17,20H,6,9,14-16H2,1-2H3,(H,23,25)
• InChI Key: RHWHZRZPNWPYNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NCC2CCCN2C3=CC=CC=C3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

2-(4-isopropylphenoxy)-N-((1-phenylpyrrolidin-2-yl)methyl)acetamide, also known as IPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. IPPA is a synthetic compound that belongs to the class of amides and is structurally similar to other compounds such as lidocaine and bupivacaine.

Scientific Research Applications

Acetamide Derivatives in Scientific Research

Acetamide and its derivatives have been extensively studied for their diverse biological effects, including their roles in pharmacology, toxicology, and environmental science. The research on these compounds highlights their commercial importance and the biological consequences of exposure, both beneficial and adverse.

Biological Effects and Toxicology

Acetamide derivatives have been evaluated for their toxicological profiles, with studies indicating variations in biological responses among different chemicals in this class. These investigations provide insight into the safety and potential risks associated with their use and exposure, contributing to regulatory guidelines and safe handling practices in both medical and industrial settings Kennedy, 2001.

Pharmacological Profile Enhancement

Research into the stereochemistry of phenylpiracetam and its methyl derivative, closely related to pyrrolidinone structures akin to acetamides, underscores the importance of structural analogs in enhancing pharmacological profiles. These studies demonstrate how modifications to the molecular structure can improve the efficacy and safety of compounds for therapeutic use Veinberg et al., 2015.

Environmental Protection

The removal of pharmaceuticals like acetaminophen from water showcases the environmental applications of research on acetamide derivatives. This research not only addresses the ecological impact of pharmaceutical waste but also explores innovative solutions for water purification and environmental protection Igwegbe et al., 2021.